Cas no 174849-23-1 ((S)-2-hydroxy-2,4-dimethyl-pentanenitrile)

(S)-2-hydroxy-2,4-dimethyl-pentanenitrile structure
174849-23-1 structure
Product Name:(S)-2-hydroxy-2,4-dimethyl-pentanenitrile
CAS No:174849-23-1
MF:C7H13NO
MW:127.184221982956
CID:2190133
PubChem ID:10997045
Update Time:2025-04-21

(S)-2-hydroxy-2,4-dimethyl-pentanenitrile Chemical and Physical Properties

Names and Identifiers

    • (S)-2-hydroxy-2,4-dimethyl-pentanenitrile
    • (2S)-2-Hydroxy-2,4-dimethylpentanenitrile
    • (S)-2-hydroxy-2,4-dimethylpentanenitrile
    • 174849-23-1
    • CHEBI:197348
    • DB-290261
    • AKOS006308640
    • SCHEMBL5697169
    • DWZKXPAWEWMLEJ-ZETCQYMHSA-N
    • Inchi: 1S/C7H13NO/c1-6(2)4-7(3,9)5-8/h6,9H,4H2,1-3H3/t7-/m0/s1
    • InChI Key: DWZKXPAWEWMLEJ-ZETCQYMHSA-N
    • SMILES: O[C@@](C#N)(C)CC(C)C

Computed Properties

  • Exact Mass: 127.099714038Da
  • Monoisotopic Mass: 127.099714038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44Ų
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